Cas no 1283719-92-5 (1-Chloro-8-Trifluoromethyl-Isoquinoline)

• Product Name: 1-Chloro-8-Trifluoromethyl-Isoquinoline
• CAS No: 1283719-92-5
• MF: C₁₀H₅ClF₃N
• MW: 231.601611852646
• MDL: MFCD16250502
• CID: 4726996
• PubChem ID: 84819746
• Update Time: 2024-11-04

1-Chloro-8-Trifluoromethyl-Isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-8-(trifluoromethyl)isoquinoline
• 9799AH
• 1-Chloro-8-trifluoromethyl-isoquinoline
• AX8289719
• CS-0342405
• MFCD16250502
• 1283719-92-5
• Isoquinoline, 1-chloro-8-(trifluoromethyl)-
• SB32637
• D84722
• 1-Chloro-8-Trifluoromethyl-Isoquinoline

• MDL： MFCD16250502
• Inchi： 1S/C10H5ClF3N/c11-9-8-6(4-5-15-9)2-1-3-7(8)10(12,13)14/h1-5H
• InChI Key： UGZMKOLPFSYKLL-UHFFFAOYSA-N
• SMILES： ClC1C2C(C=CN=1)=CC=CC=2C(F)(F)F

Computed Properties

• Exact Mass: 231.0062613g/mol
• Monoisotopic Mass: 231.0062613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3.9